Cas no 1289114-02-8 (3-Fluoro-5-nitropicolinaldehyde)

• Product Name: 3-Fluoro-5-nitropicolinaldehyde
• CAS No: 1289114-02-8
• MF: C₆H₃FN₂O₃
• MW: 170.098024606705
• CID: 4826900
• Update Time: 2025-05-23

3-Fluoro-5-nitropicolinaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-5-nitropicolinaldehyde

• Inchi： 1S/C6H3FN2O3/c7-5-1-4(9(11)12)2-8-6(5)3-10/h1-3H
• InChI Key： BWQDJMUABOFWKT-UHFFFAOYSA-N
• SMILES： FC1C(C=O)=NC=C(C=1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 194
• XLogP3: 0.6
• Topological Polar Surface Area: 75.8

Additional information on 3-Fluoro-5-nitropicolinaldehyde

Recent Advances in the Application of 3-Fluoro-5-nitropicolinaldehyde (CAS: 1289114-02-8) in Chemical Biology and Pharmaceutical Research

3-Fluoro-5-nitropicolinaldehyde (CAS: 1289114-02-8) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural features and reactivity. This heterocyclic aldehyde, characterized by the presence of both fluorine and nitro substituents on the pyridine ring, has been increasingly utilized in the synthesis of bioactive molecules and as a key intermediate in drug discovery programs. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of kinase inhibitors and antimicrobial compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-Fluoro-5-nitropicolinaldehyde in the synthesis of potent and selective JAK3 inhibitors. The researchers employed this compound as a crucial intermediate in constructing a novel series of pyridine-based inhibitors, achieving significant improvements in both potency and selectivity compared to previous generations of JAK3 inhibitors. The fluorine atom at the 3-position was found to play a critical role in modulating the compound's binding affinity through favorable interactions with the kinase hinge region.

In the field of antimicrobial research, a recent patent application (WO2023056121) disclosed the use of 1289114-02-8 as a key precursor in the development of novel quinolone antibiotics with enhanced activity against drug-resistant bacterial strains. The nitro group at the 5-position was strategically utilized for subsequent transformations, enabling the introduction of various pharmacophores that improved the compounds' spectrum of activity and pharmacokinetic properties.

From a synthetic chemistry perspective, several innovative methodologies have been developed to further functionalize 3-Fluoro-5-nitropicolinaldehyde. A 2024 report in Organic Letters described a mild and efficient palladium-catalyzed cross-coupling reaction that allows for the introduction of diverse aryl and heteroaryl groups at the 4-position of the pyridine ring, significantly expanding the structural diversity accessible from this scaffold. This advancement has opened new possibilities for structure-activity relationship studies in drug discovery programs.

The compound's mechanism of action in various biological contexts continues to be an active area of investigation. Recent computational studies have provided insights into how the electronic properties imparted by the fluorine and nitro substituents influence the molecule's interactions with biological targets. These findings are guiding the rational design of new derivatives with optimized pharmacological profiles.

Looking forward, the unique properties of 3-Fluoro-5-nitropicolinaldehyde position it as a valuable tool in chemical biology and medicinal chemistry. Ongoing research is exploring its application in targeted protein degradation, where its ability to serve as a warhead in PROTAC design is being investigated. Additionally, its potential in radiopharmaceutical development is being examined, leveraging the fluorine atom for ¹⁸F-labeling in PET imaging probes.